Cas no 1337935-39-3 (4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane)

4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane structure

1337935-39-3 structure

Product Name:4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane

CAS No:1337935-39-3

MF:C₉H₁₅BO₂

MW:166.025202989578

CID:2903884

PubChem ID:119084842

Update Time:2025-04-21

4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane
- starbld0005702
- 4,4,5,5-tetramethyl-2-prop-2-ynyl-1,3,2-dioxaborolane
- 1337935-39-3
- EN300-4706279
- Inchi： 1S/C9H15BO2/c1-6-7-10-11-8(2,3)9(4,5)12-10/h1H,7H2,2-5H3
- InChI Key： SMCYVMQKKOBMIO-UHFFFAOYSA-N
- SMILES： O1B(CC#C)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 166.11700
Monoisotopic Mass: 166.1165099Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

Experimental Properties

PSA: 18.46000
LogP: 1.71180

4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-4706279-0.05g	4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane	1337935-39-3		0.05g	$504.0	2023-05-23
Enamine	EN300-4706279-0.1g	4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane	1337935-39-3		0.1g	$528.0	2023-05-23
Enamine	EN300-4706279-0.25g	4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane	1337935-39-3		0.25g	$551.0	2023-05-23
Enamine	EN300-4706279-0.5g	4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane	1337935-39-3		0.5g	$575.0	2023-05-23
Enamine	EN300-4706279-1.0g	4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane	1337935-39-3		1g	$600.0	2023-05-23
Enamine	EN300-4706279-2.5g	4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane	1337935-39-3		2.5g	$1174.0	2023-05-23
Enamine	EN300-4706279-5.0g	4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane	1337935-39-3		5g	$1737.0	2023-05-23
Enamine	EN300-4706279-10.0g	4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane	1337935-39-3		10g	$2577.0	2023-05-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1876782-1g	4,4,5,5-Tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane	1337935-39-3	98%	1g	￥8835.00	2024-08-09

4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane Production Method

Production Method 1

70557-99-2

4301-14-8

1337935-39-3

865350-17-0

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; -78 °C; -78 - -65 °C; 15 min, -78 °C
1.2 Solvents: Dimethyl sulfoxide , Tetrahydrofuran ; -78 °C; 2 - 4 h, -78 °C → rt; 14 h, rt

Reference

Zinc-Catalyzed Allenylations of Aldehydes and Ketones

Fandrick, Daniel R.; et al, Organic Letters, 2011, 13(20), 5616-5619

Production Method 2

70557-99-2

4301-14-8

1337935-39-3

865350-17-0

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; -78 °C
1.2 Solvents: Dimethyl sulfoxide ; 18 h, -78 °C → rt

Reference

Silver-Catalyzed Enantioselective Propargylation Reactions of N-Sulfonylketimines

Osborne, Charlotte A.; et al, Organic Letters, 2015, 17(21), 5340-5343

Production Method 3

61676-62-8

1337935-39-3

865350-17-0

Reaction Conditions

1.1 Reagents: Methyllithium , Hydrochloric acid Solvents: Diethyl ether , Tetrahydrofuran ; -78 °C
2.1 Solvents: Tetrahydrofuran ; -78 °C
2.2 Solvents: Dimethyl sulfoxide ; 18 h, -78 °C → rt

Reference

Silver-Catalyzed Enantioselective Propargylation Reactions of N-Sulfonylketimines

Osborne, Charlotte A.; et al, Organic Letters, 2015, 17(21), 5340-5343